Cas no 1422343-92-7 (1-Ethylpiperazine-2,6-dione Hydrochloride)

• Product Name: 1-Ethylpiperazine-2,6-dione Hydrochloride
• CAS No: 1422343-92-7
• MF: C₆H₁₁ClN₂O₂
• MW: 178.616740465164
• MDL: MFCD23378452
• CID: 4603415
• Update Time: 2025-08-05

1-Ethylpiperazine-2,6-dione Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-ETHYLPIPERAZINE-2,6-DIONE HCL
• 1-Ethylpiperazine-2,6-Dione Hydrochloride(WX604655)
• 1-Ethylpiperazine-2,6-Dione Hydrochloride
• 1-ethylpiperazine-2,6-dione
• 1-Ethylpiperazine-2,6-dione Hydrochloride

• MDL： MFCD23378452
• Inchi： 1S/C6H10N2O2.ClH/c1-2-8-5(9)3-7-4-6(8)10;/h7H,2-4H2,1H3;1H
• InChI Key： OMPJJPDFBSTWPR-UHFFFAOYSA-N
• SMILES： N1(CC)C(=O)CNCC1=O.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Additional information on 1-Ethylpiperazine-2,6-dione Hydrochloride

1-Ethylpiperazine-2,6-dione Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1422343-92-7, commonly referred to as 1-Ethylpiperazine-2,6-dione Hydrochloride, has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which is widely used in drug design due to its unique structural properties and biological activity. The 1-Ethylpiperazine-2,6-dione Hydrochloride structure incorporates an ethyl group and two ketone functionalities, making it a versatile molecule with potential applications in various therapeutic areas.

Recent studies have highlighted the importance of 1-Ethylpiperazine-2,6-dione Hydrochloride in the development of novel bioactive compounds. Its ability to act as a scaffold for drug design has been extensively explored, particularly in the context of anti-inflammatory and anti-cancer agents. Researchers have demonstrated that the compound's structural flexibility allows for the incorporation of diverse functional groups, enhancing its potential as a lead compound in medicinal chemistry.

The synthesis of 1-Ethylpiperazine-2,6-dione Hydrochloride involves a multi-step process that typically begins with the preparation of piperazine derivatives. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and improved purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

In terms of pharmacological properties, 1-Ethylpiperazine-2,6-dione Hydrochloride exhibits promising activity in preclinical models. Studies have shown that it possesses anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, its anti-cancer potential has been explored through in vitro assays, where it demonstrated selective cytotoxicity against cancer cell lines while sparing normal cells.

One of the most exciting developments involving 1-Ethylpiperazine-2,6-dione Hydrochloride is its role in the design of peptide-based drugs. The compound's ability to form stable amides with amino acids makes it an ideal candidate for constructing bioactive peptides. Recent research has focused on its application in developing peptide-based vaccines and targeted drug delivery systems.

From an analytical standpoint, the characterization of 1-Ethylpiperazine-2,6-dione Hydrochloride has been enhanced by advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into the compound's molecular structure and stereochemistry, which are critical for understanding its biological activity.

In conclusion, 1-Ethylpiperazine-2,6-dione Hydrochloride (CAS No. 1422343-92-7) stands out as a valuable compound in contemporary chemical research. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a promising candidate for future drug development efforts. As research continues to unfold, this compound is expected to contribute significantly to the advancement of medicinal chemistry and therapeutic innovation.